2-((5-(2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)-N-(1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-[[5-[2-(6-methyl-2,4-dioxo-1H-pyrimidin-5-yl)ethyl]-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C13H13N7O4S2/c1-6-7(10(22)17-11(23)15-6)2-3-9-18-20-13(24-9)25-4-8(21)16-12-19-14-5-26-12/h5H,2-4H2,1H3,(H,16,19,21)(H2,15,17,22,23)
• InChI Key: PPMXZDOJPBLSKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=O)N1)CCC2=NN=C(O2)SCC(=O)NC3=NN=CS3
• Molecular Formula: C13H13N7O4S2
• Molecular Weight: 395.4 g/mol

Description

2-((5-(2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)-N-(1,3,4-thiadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C13H13N7O4S2 and its molecular weight is 395.41. The purity is usually 95%.
BenchChem offers high-quality 2-((5-(2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)-N-(1,3,4-thiadiazol-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((5-(2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)-N-(1,3,4-thiadiazol-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Pharmacological Properties

Chemical Synthesis and Activity : A study focused on the synthesis of derivatives incorporating benzothiazole, 1,3-4-oxadiazole, and 1,3,4-thiadiazole moieties, evaluating their analgesic and antiinflammatory activities. The research showcases the broad pharmacological potential of compounds related to the specified chemical structure (Santagati et al., 1994).

Insecticidal Applications

Insecticidal Assessment : Another research avenue includes the synthesis of various heterocycles incorporating a thiadiazole moiety, like the specified compound, evaluated for their insecticidal properties against the cotton leafworm, Spodoptera littoralis, highlighting the compound's potential in agricultural applications (Fadda et al., 2017).

Anti-Inflammatory and Analgesic Agents

Development of Analgesic Agents : Research on novel compounds derived from visnaginone and khellinone, including the structure of interest, has shown promising analgesic and anti-inflammatory activities, suggesting potential therapeutic applications (Abu‐Hashem et al., 2020).

Anticancer Screening

Anticancer Properties : Studies have also investigated the anticancer potential of compounds related to the specified structure, showing that certain derivatives exhibit potent cytotoxic effects against breast cancer cell lines, underscoring the significance of this chemical class in oncological research (Abu-Melha, 2021).

Antimicrobial Effects

Antimicrobial Activity : The antimicrobial effects of novel thiazole derivatives related to the specified compound have been studied, showing considerable activity against a range of pathogenic microorganisms. This research highlights the potential of these compounds in addressing microbial resistance and developing new antimicrobials (Cankilic & Yurttaş, 2017).